Cas no 29527-36-4 (4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol)

4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an ethyl group at the 4-position, a 4-nitrophenyl group at the 5-position, and a thiol moiety at the 3-position. This structure imparts reactivity useful in medicinal chemistry and material science applications, particularly as a building block for synthesizing pharmacologically active molecules or coordination complexes. The presence of the nitro group enhances electron-withdrawing properties, while the thiol functionality allows for further derivatization or metal binding. Its well-defined molecular framework makes it valuable for research in drug discovery and heterocyclic chemistry.
4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol structure
29527-36-4 structure
Product Name:4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol
CAS No:29527-36-4
MF:C10H10N4O2S
MW:250.276999950409
MDL:MFCD01164034
CID:264742
PubChem ID:726836
Update Time:2025-05-20

4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-(4-nitrophenyl)-
    • 4-Ethyl-5-(4-nitro-phenyl)-4H-[1,2,4]triazole-3-thiol
    • 4-ethyl-3-(4-nitrophenyl)-1H-1,2,4-triazole-5-thione
    • Oprea1_044254
    • 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(4-nitrophenyl)-
    • MFCD01164034
    • AB00099824-01
    • CS-0222319
    • SMSF0008815
    • 4-ethyl-3-(4-nitrophenyl)-1H-1, 2, 4-triazole-5-thione
    • AKOS005387976
    • AKOS000269637
    • LS-11945
    • BDBM68867
    • MLS000552351
    • CHEMBL1558656
    • CB00426
    • FT-0677213
    • 4-ethyl-5-(4-nitrophenyl)-4h-1,2,4-triazole-3-thiol
    • EN300-110832
    • 29527-36-4
    • DTXSID70352447
    • SCHEMBL8978623
    • cid_726836
    • 4-ethyl-5-(4-nitrophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • HMS2377A15
    • SMR000176027
    • STK061340
    • ALBB-032309
    • 4-ETHYL-5-(4-NITROPHENYL)-2H-1,2,4-TRIAZOLE-3-THIONE
    • 4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD01164034
    • Inchi: 1S/C10H10N4O2S/c1-2-13-9(11-12-10(13)17)7-3-5-8(6-4-7)14(15)16/h3-6H,2H2,1H3,(H,12,17)
    • InChI Key: JNZXGFSUVHHLKG-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=CC(=CC=2)[N+](=O)[O-])N1CC

Computed Properties

  • Exact Mass: 250.05200
  • Monoisotopic Mass: 250.052446
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.47
  • Boiling Point: 367.7°Cat760mmHg
  • Flash Point: 176.2°C
  • Refractive Index: 1.709
  • PSA: 115.33000
  • LogP: 2.68510

4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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Additional information on 4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol

4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 29527-36-4): An Overview of Its Synthesis, Properties, and Applications

4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 29527-36-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of 4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol make it a valuable candidate for various therapeutic and diagnostic purposes.

The synthesis of 4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol typically involves a multi-step process that begins with the reaction of ethylamine and 4-nitrobenzaldehyde to form an intermediate imine. This imine is then cyclized in the presence of hydrazine to yield the desired triazole ring. The final step involves the introduction of a thiol group through a nucleophilic substitution reaction. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, reducing both cost and environmental impact.

The physical and chemical properties of 4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol are crucial for understanding its behavior in various applications. It is a white crystalline solid with a melting point ranging from 180 to 185°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. Its molecular weight is approximately 269.3 g/mol, and it exhibits strong absorption in the ultraviolet (UV) region due to the presence of the nitro group.

In terms of biological activity, 4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential as an antimicrobial agent. Research has shown that it possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Additionally, it has demonstrated antifungal properties against various fungal strains, making it a promising candidate for the development of broad-spectrum antimicrobial agents.

Beyond its antimicrobial properties, 4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol has also been investigated for its anticancer potential. Studies have indicated that it can inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2. These findings have sparked interest in further exploring its use as a chemotherapeutic agent.

The pharmacokinetic properties of 4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol are another important aspect to consider for its therapeutic applications. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. However, further research is needed to optimize its delivery methods and enhance its therapeutic efficacy.

In addition to its direct therapeutic applications, 4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol has also found use as a building block in the synthesis of more complex molecules. Its reactive thiol group can be readily functionalized through various chemical reactions, making it a valuable intermediate in organic synthesis. This versatility has led to its use in the development of novel materials and functional molecules with diverse applications.

The safety profile of 4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol is an important consideration for its use in pharmaceuticals and other applications. Toxicological studies have shown that it has low acute toxicity when administered orally or topically. However, like many chemical compounds, it may cause skin or eye irritation upon prolonged exposure. Proper handling and storage guidelines should be followed to ensure safe use.

In conclusion, 4-Ethyl-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 29527-36-4) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its properties deepens, the future applications of this compound are likely to expand even further.

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